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Compound of Interest

Compound Name:
N,3-Dimethylcyclobutanamine

hydrochloride

CAS No.: 1445951-89-2

Cat. No.: B1475059

Get Quote

Introduction
N,3-dimethylcyclobutanamine hydrochloride is a substituted cyclobutanamine derivative.

This class of compounds, characterized by a four-membered carbocyclic ring bearing an amino

group, is of significant interest in medicinal chemistry and organic synthesis. Cyclobutane

scaffolds are prevalent in a range of biologically active molecules and natural products, often

imparting unique conformational constraints that can be advantageous for modulating

interactions with biological targets. The hydrochloride salt form of this amine enhances its

stability and aqueous solubility, facilitating its use in various research and development

applications. This guide provides a comprehensive overview of the known properties, a putative

synthesis pathway, and handling considerations for N,3-dimethylcyclobutanamine
hydrochloride, compiled from available chemical data.

Chemical Structure and Core Properties
The fundamental attributes of N,3-dimethylcyclobutanamine hydrochloride are summarized

below. These identifiers are crucial for the accurate sourcing and documentation of this
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chemical entity.

Property Value Source(s)

IUPAC Name
N,3-dimethylcyclobutan-1-

amine hydrochloride
[1]

CAS Number 1445951-89-2 [2]

Molecular Formula C₆H₁₄ClN [2]

Molecular Weight 135.64 g/mol [2]

SMILES Code CC1CC(NC)C1.[H]Cl [3]

Physical Form Solid (predicted)

Purity
Typically ≥97% (as per

suppliers)
[2][4]

Stereochemistry
The structure of N,3-dimethylcyclobutanamine possesses two stereocenters, leading to the

possibility of four stereoisomers (two pairs of enantiomers). The substitution pattern on the

cyclobutane ring can result in cis and trans diastereomers, each of which can exist as a pair of

enantiomers. The relative stereochemistry of commercially available N,3-
dimethylcyclobutanamine hydrochloride is often not specified and may be supplied as a

mixture of diastereomers. For stereospecific applications, chromatographic separation of the

diastereomers and enantiomers would be a necessary prerequisite.

Postulated Synthesis Pathway: Reductive Amination
While specific, peer-reviewed synthesis protocols for N,3-dimethylcyclobutanamine
hydrochloride are not readily available in the literature, a logical and commonly employed

method for its preparation would be the reductive amination of 3-methylcyclobutanone. This

widely used reaction forms a C-N bond by reacting a carbonyl compound with an amine in the

presence of a reducing agent.

Rationale for Method Selection
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Reductive amination is a robust and versatile method for the synthesis of amines.[5] It is often

high-yielding and can be performed under relatively mild conditions. The choice of a reducing

agent is critical; sodium triacetoxyborohydride (STAB) is frequently used as it is mild enough to

not reduce the starting ketone, is tolerant of a range of functional groups, and can often be

used in a one-pot procedure.

Proposed Experimental Protocol
Reaction Setup: To a solution of 3-methylcyclobutanone (1.0 eq) in a suitable aprotic solvent

such as dichloromethane (DCM) or 1,2-dichloroethane (DCE), add methylamine (as a

solution in a solvent like THF or as a salt, e.g., methylamine hydrochloride with a non-

nucleophilic base like triethylamine to liberate the free amine, ~1.1 eq).

Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation

of the intermediate imine.

Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the reaction

mixture. The reaction is often mildly exothermic.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is

consumed.

Workup: Quench the reaction by the slow addition of a saturated aqueous solution of sodium

bicarbonate. Extract the aqueous layer with DCM. Combine the organic layers, wash with

brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Purification and Salt Formation: The crude N,3-dimethylcyclobutanamine can be purified by

column chromatography on silica gel. To form the hydrochloride salt, dissolve the purified

free base in a suitable solvent like diethyl ether or ethyl acetate and add a solution of

hydrogen chloride in the same solvent. The hydrochloride salt will precipitate and can be

collected by filtration and dried.

Synthesis Workflow Diagram
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Caption: Proposed synthesis of N,3-dimethylcyclobutanamine HCl.

Potential Applications and Research Context
While specific applications for N,3-dimethylcyclobutanamine hydrochloride are not

extensively documented, its structural motifs are present in various biologically active

compounds. Substituted cyclobutanamines are recognized as valuable building blocks in drug
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discovery.[6] For instance, related structures have been investigated for their potential as

psychostimulants and antidepressants.[7] The gem-dimethylcyclobutane moiety is a feature of

numerous natural products.[8] Therefore, N,3-dimethylcyclobutanamine hydrochloride is

likely utilized as a synthetic intermediate for the construction of more complex molecules in

pharmaceutical and agrochemical research.[6] Its utility lies in introducing a specific,

conformationally restricted scaffold into a target molecule.

Spectroscopic Characterization (Predicted)
No publicly available, experimentally derived spectroscopic data for N,3-
dimethylcyclobutanamine hydrochloride has been identified. However, based on the known

chemical shifts of similar alkylamines and cyclobutane derivatives, a predicted 1H and 13C

NMR spectrum can be outlined. Researchers should obtain and interpret their own analytical

data for this compound.

Predicted ¹H NMR (in D₂O):

Protons on the cyclobutane ring: A series of complex multiplets expected between 1.5 and

3.5 ppm.

N-methyl protons: A singlet or doublet (if coupled to N-H) around 2.5-2.8 ppm.

C-methyl protons: A doublet around 1.0-1.2 ppm.

N-H proton: A broad signal, the chemical shift of which would be concentration and

temperature dependent.

Predicted ¹³C NMR (in D₂O):

Cyclobutane carbons: Signals expected in the range of 20-60 ppm.

N-methyl carbon: A signal around 30-35 ppm.

C-methyl carbon: A signal in the aliphatic region, likely around 15-20 ppm.

Safety and Handling
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Based on safety data sheets for N,3-dimethylcyclobutanamine hydrochloride and

structurally similar compounds, the following handling precautions are advised.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/ eye protection/ face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Storage: Store in a cool, dry, well-ventilated area under an inert atmosphere. Keep container

tightly closed.

Conclusion
N,3-dimethylcyclobutanamine hydrochloride is a chemical building block with potential

applications in the synthesis of more complex molecules for various research fields, particularly

in drug discovery. While detailed experimental data on its properties and synthesis are not

widely published, its structure allows for informed predictions based on established chemical

principles. The synthetic route via reductive amination represents a plausible and efficient

method for its preparation. As with any chemical reagent, appropriate safety precautions must

be observed during its handling and use. Further research into the specific properties and

applications of this compound would be beneficial to the scientific community.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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